Cas no 1309981-44-9 ((4-(Methoxycarbonyl)pyridin-3-yl)boronic acid)
1309981-44-9 structure
Product Name:(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid
CAS No:1309981-44-9
MF:C7H8BNO4
MW:180.953722000122
MDL:MFCD08704676
CID:1035460
PubChem ID:53398524
Update Time:2025-04-20
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Methoxycarbonyl)pyridin-3-yl)boronic acid
- (4-methoxycarbonylpyridin-3-yl)boronic acid
- 4-Methoxycarbonylpyridine-3-boronic acid
- DS-016839
- 1309981-44-9
- [4-(Methoxycarbonyl)pyridin-3-yl]boronic acid
- (4-(Methoxycarbonyl)pyridin-3-yl)boronicacid
- AKOS006291287
- SCHEMBL516524
- DTXSID20694480
- EN300-2550046
-
- MDL: MFCD08704676
- Inchi: 1S/C7H8BNO4/c1-13-7(10)5-2-3-9-4-6(5)8(11)12/h2-4,11-12H,1H3
- InChI Key: JXUFTTGMXYTBLS-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN=CC=1B(O)O)=O
Computed Properties
- Exact Mass: 181.05500
- Monoisotopic Mass: 181.0546379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.6Ų
Experimental Properties
- PSA: 79.65000
- LogP: -1.45200
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D223608-1g |
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid |
1309981-44-9 | 96% | 1g |
$880 | 2024-08-03 | |
| eNovation Chemicals LLC | D223608-3g |
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid |
1309981-44-9 | 96% | 3g |
$1595 | 2024-08-03 | |
| eNovation Chemicals LLC | D223608-1g |
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid |
1309981-44-9 | 96% | 1g |
$880 | 2025-02-20 | |
| eNovation Chemicals LLC | D223608-3g |
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid |
1309981-44-9 | 96% | 3g |
$1595 | 2025-02-20 | |
| Enamine | EN300-2550046-0.05g |
[4-(methoxycarbonyl)pyridin-3-yl]boronic acid |
1309981-44-9 | 95% | 0.05g |
$359.0 | 2024-06-19 | |
| Enamine | EN300-2550046-0.1g |
[4-(methoxycarbonyl)pyridin-3-yl]boronic acid |
1309981-44-9 | 95% | 0.1g |
$376.0 | 2024-06-19 | |
| Enamine | EN300-2550046-0.25g |
[4-(methoxycarbonyl)pyridin-3-yl]boronic acid |
1309981-44-9 | 95% | 0.25g |
$393.0 | 2024-06-19 | |
| Enamine | EN300-2550046-0.5g |
[4-(methoxycarbonyl)pyridin-3-yl]boronic acid |
1309981-44-9 | 95% | 0.5g |
$410.0 | 2024-06-19 | |
| Enamine | EN300-2550046-1g |
[4-(methoxycarbonyl)pyridin-3-yl]boronic acid |
1309981-44-9 | 95% | 1g |
$428.0 | 2023-11-13 | |
| Enamine | EN300-2550046-2.5g |
[4-(methoxycarbonyl)pyridin-3-yl]boronic acid |
1309981-44-9 | 95% | 2.5g |
$838.0 | 2024-06-19 |
(4-(Methoxycarbonyl)pyridin-3-yl)boronic acid Related Literature
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
1309981-44-9 ((4-(Methoxycarbonyl)pyridin-3-yl)boronic acid) Related Products
- 1072946-05-4(3-Boronoisonicotinic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent